![molecular formula C19H19N3O2 B6577631 2-(4-ethoxyphenyl)-N-[4-(1H-pyrazol-3-yl)phenyl]acetamide CAS No. 1208661-89-5](/img/structure/B6577631.png)
2-(4-ethoxyphenyl)-N-[4-(1H-pyrazol-3-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Ethoxyphenyl)-N-[4-(1H-pyrazol-3-yl)phenyl]acetamide, commonly referred to as 2-E-N-PPA, is a small molecule that has been studied extensively in recent years due to its potential applications in scientific research and drug development. This molecule has been found to have a variety of biochemical and physiological effects, and its synthesis method is relatively simple and cost-effective.
Scientific Research Applications
2-E-N-PPA has a variety of applications in scientific research, including its use as an inhibitor of the enzyme caspase-3. This enzyme is involved in the regulation of apoptosis, or programmed cell death, and its inhibition can lead to increased cell survival. In addition, 2-E-N-PPA has been used as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Inhibition of this enzyme can lead to decreased inflammation and pain. 2-E-N-PPA has also been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can have a variety of effects on the nervous system.
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with enzymes such as theMurB enzyme . This enzyme plays a key role in peptidoglycan biosynthesis, a critical process for bacterial cell wall formation .
Mode of Action
Similar compounds have been shown to have considerable binding energies and greater affinity towards the active site of the murb enzyme . This suggests that the compound may interact with its target through hydrogen bonding and other non-covalent interactions .
Biochemical Pathways
Given its potential interaction with the murb enzyme, it may affect thepeptidoglycan biosynthesis pathway . This could potentially disrupt bacterial cell wall formation, leading to downstream effects such as bacterial growth inhibition .
Result of Action
Similar compounds have displayed broad-spectrum antibacterial activity . This suggests that the compound may have a similar effect, potentially leading to the inhibition of bacterial growth .
Advantages and Limitations for Lab Experiments
The advantages of using 2-E-N-PPA in lab experiments include its relatively simple and cost-effective synthesis method, its ability to bind to the active site of enzymes, and its variety of biochemical and physiological effects. The limitations include its relatively low solubility in water, which can make it difficult to dissolve in aqueous solutions, and its potential to interact with other molecules in the cell, which can affect its activity.
Future Directions
There are a variety of potential future directions for the research and development of 2-E-N-PPA. These include further exploration of its mechanism of action, its potential to be used as a drug for the treatment of various diseases, its potential to be used as a food additive, and its potential to be used in other areas such as agriculture and cosmetics. In addition, further research is needed to explore the potential of 2-E-N-PPA to interact with other molecules in the cell and to assess its safety and toxicity.
Synthesis Methods
2-E-N-PPA can be synthesized through a series of steps starting with the reaction of 4-ethoxybenzaldehyde and 4-amino-1H-pyrazole-3-carboxylic acid. The reaction is carried out in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The reaction mixture is heated to reflux and then cooled to room temperature. The resulting product is then purified by column chromatography and recrystallized from ethanol. This method has been found to be relatively simple, cost-effective, and reproducible.
properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-[4-(1H-pyrazol-5-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2/c1-2-24-17-9-3-14(4-10-17)13-19(23)21-16-7-5-15(6-8-16)18-11-12-20-22-18/h3-12H,2,13H2,1H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXFWBZJRIQJHNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=CC=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-ethoxyphenyl)-N-[4-(1H-pyrazol-3-yl)phenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.